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Compound of Interest

Compound Name: 1,3-Bis(4-aminophenoxy)benzene

Cat. No.: B160649

An In-depth Technical Guide to 1,3-Bis(4-aminophenoxy)benzene

Introduction

1,3-Bis(4-aminophenoxy)benzene, also known as Resorcinol Bis(4-aminophenyl) Ether, is an
aromatic diamine that serves as a crucial monomer in the synthesis of high-performance
polymers such as polyimides and poly(ether ether ketone amide)s.[1][2][3] Its chemical
structure imparts excellent thermal stability and mechanical strength to the resulting polymers,
making them suitable for demanding applications in the aerospace, electronics, and automotive
industries.[3][4] This guide provides a comprehensive overview of the key chemical properties,
synthesis, and applications of 1,3-Bis(4-aminophenoxy)benzene.

Chemical Properties and Formula

The fundamental chemical and physical properties of 1,3-Bis(4-aminophenoxy)benzene are
summarized below. This compound is a solid at room temperature, appearing as a white to
brown crystalline powder.[5][6] It is soluble in organic solvents such as acetonitrile and
methanol.[7][8]
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Property Value Reference(s)

Molecular Formula C1sH16N202 [5116119]

Molecular Weight 292.34 g/mol [51161[9]

CAS Number 2479-46-1 [51161[9]
White to Brown Powder to

Appearance [5][6]
Crystal

Melting Point 116 °C [5]

Purity >98.0% (GC) [5][6]
Resorcinol Bis(4-aminophenyl)

Synonyms [5][6]

Ether; TPE-R

Experimental Protocols
Synthesis of 1,3-Bis(4-aminophenoxy)benzene

A general and widely cited method for the synthesis of 1,3-Bis(4-aminophenoxy)benzene
involves the reduction of its dinitro precursor, 1,3-bis(4-nitrophenoxy)benzene.[2][8]

Materials:

1,3-bis(4-nitrophenoxy)benzene

¢ 10% Palladium on activated carbon (Pd/C)
» Methanol

e Hydrogen gas

» Dichloromethane

e Brine

e Anhydrous sodium sulfate
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Procedure:

e A mixture of 1,3-bis(4-nitrophenoxy)benzene (5.1 mmol) and 10% Pd/C in methanol is
prepared in a reaction vessel.[2][8]

e The mixture is subjected to a hydrogen atmosphere and stirred at room temperature
overnight.[2][8]

» Upon completion of the reaction, the mixture is filtered to remove the Pd/C catalyst.[2][8]
o Water is added to the filtrate, and the product is extracted with dichloromethane.[2][8]

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure.[2][8]

e The crude product is then purified by column chromatography to yield 1,3-bis(4-
aminophenoxy)benzene as a brown solid.[2][8]

Synthesis Pathway

The synthesis of 1,3-Bis(4-aminophenoxy)benzene from its dinitro precursor via catalytic
hydrogenation is a critical process for producing this valuable monomer. The following diagram
illustrates the key steps of this chemical transformation.

Click to download full resolution via product page

Caption: Synthesis workflow for 1,3-Bis(4-aminophenoxy)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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